Cas no 1225509-83-0 (3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione)

3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione is a cyclic dicarboxylic anhydride derivative characterized by its tert-butyl-substituted phenyl group. This structure imparts enhanced steric and electronic properties, making it useful in organic synthesis, particularly as a building block for polymers, resins, or specialty chemicals. The tert-butyl group improves solubility in non-polar solvents and thermal stability, while the anhydride functionality enables reactivity with nucleophiles, such as amines or alcohols, for crosslinking or functionalization. Its rigid aromatic core contributes to material hardness and thermal resistance, making it suitable for high-performance coatings or adhesives. The compound’s balanced reactivity and stability offer versatility in industrial and research applications.
3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione structure
1225509-83-0 structure
Product Name:3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione
CAS No:1225509-83-0
MF:C14H16O3
MW:232.275044441223
CID:6532752
Update Time:2025-06-08

3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione
    • 2,5-Furandione, 3-[4-(1,1-dimethylethyl)phenyl]dihydro-
    • Inchi: 1S/C14H16O3/c1-14(2,3)10-6-4-9(5-7-10)11-8-12(15)17-13(11)16/h4-7,11H,8H2,1-3H3
    • InChI Key: DUSMMLGEBCIDDX-UHFFFAOYSA-N
    • SMILES: O1C(=O)CC(C2=CC=C(C(C)(C)C)C=C2)C1=O

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 383.9±31.0 °C(Predicted)

3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione Pricemore >>

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Additional information on 3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione

Comprehensive Overview of 3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione (CAS No. 1225509-83-0)

3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione, with the CAS number 1225509-83-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound, often referred to by its systematic name, belongs to the class of dihydrofuran-2,5-dione derivatives, which are known for their versatile applications. The presence of the tert-butyl group enhances its stability and reactivity, making it a valuable intermediate in various industrial processes.

In recent years, the demand for high-performance chemical intermediates like 3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione has surged, driven by advancements in drug discovery and polymer chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, owing to its unique structural features. The compound's furan-2,5-dione core is a key motif in many natural products and synthetic analogs, which explains its relevance in medicinal chemistry and material design.

One of the most frequently searched questions about CAS No. 1225509-83-0 revolves around its synthetic routes and purification methods. The compound can be synthesized via multistep organic reactions, including Friedel-Crafts acylation and cyclization, followed by careful purification to achieve high yields. Its solubility profile and thermal stability are also critical parameters for researchers, as these properties influence its applicability in formulations and industrial processes.

From an environmental and sustainability perspective, 3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione aligns with the growing trend of green chemistry. Efforts are underway to optimize its synthesis using catalytic methods and renewable feedstocks, reducing waste and energy consumption. This focus on sustainable production resonates with industries aiming to meet regulatory standards and consumer expectations for eco-friendly products.

Another area of interest is the compound's potential role in advanced material applications. Its aromatic and heterocyclic structure makes it a candidate for developing high-performance polymers, coatings, and electronic materials. For instance, its incorporation into polyimide resins could enhance thermal resistance and mechanical strength, addressing needs in aerospace and electronics manufacturing.

In summary, 3-(4-tert-Butyl-phenyl)-dihydro-furan-2,5-dione (CAS No. 1225509-83-0) is a multifaceted compound with broad utility across scientific and industrial domains. Its structural uniqueness, combined with its reactivity and stability, positions it as a critical component in innovative research and commercial applications. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in shaping future technologies and sustainable solutions.

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